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For Researchers, Scientists, and Drug Development Professionals

The rise of multidrug-resistant bacteria has reinstated colistin as a last-resort antibiotic.

However, the emergence of colistin resistance threatens its efficacy. Validating the molecular

signatures of this resistance is crucial for diagnostics and the development of novel therapeutic

strategies. This guide provides a comparative analysis of gene expression signatures

associated with colistin resistance in key Gram-negative pathogens, supported by experimental

data and detailed methodologies.

Gene Expression Signatures of Colistin Resistance
Transcriptomic studies, primarily utilizing RNA sequencing (RNA-seq), have identified several

key gene expression signatures associated with colistin resistance across Acinetobacter

baumannii, Pseudomonas aeruginosa, and Klebsiella pneumoniae. These signatures

predominantly involve the upregulation of genes related to lipopolysaccharide (LPS)

modification, which reduces the affinity of the cationic colistin molecule to the bacterial outer

membrane.
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The following table summarizes the fold change in the expression of key genes in colistin-

resistant isolates compared to their susceptible counterparts, as determined by RNA-seq and

validated by quantitative real-time PCR (qRT-PCR).
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Gene Function
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(Fold Change)
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(Fold Change)
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(Fold Change)
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Note: Fold change values can vary depending on the specific strains, experimental conditions,

and quantification methods.

Signaling Pathways in Colistin Resistance
The development of colistin resistance is often mediated by two-component signal transduction

systems, primarily PmrAB and PhoPQ. These systems respond to environmental stimuli, such

as low magnesium levels or the presence of cationic antimicrobial peptides, and subsequently

upregulate genes involved in LPS modification. In Klebsiella pneumoniae, the inactivation of

the mgrB gene, a negative regulator of the PhoPQ system, is a common mechanism leading to

the constitutive activation of this pathway and subsequent colistin resistance.[7][8]
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Simplified Signaling Pathway for Colistin Resistance
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RNA Sequencing Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com
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